Cas no 7057-27-4 (3′-Deoxyuridine)

• Product Name: 3′-Deoxyuridine
• CAS No: 7057-27-4
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• MDL: MFCD00079153
• CID: 578912
• PubChem ID: 145984
• Update Time: 2025-11-02

3′-Deoxyuridine Chemical and Physical Properties

Names and Identifiers

• Uridine, 3'-deoxy-
• 3’-Deoxy Uridine
• 1-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 3’-DEOXY URIDINE,WHITE TO OFF-WHITE SOLID
• 3'-Deoxyuridine
• 3-DEOXYURIDINE
• 3'-deoxy-uridine
• 3'-Desoxy-uridin
• Uridine,3'-deoxy
• 3′-Deoxyuridine
• QOXJRLADYHZRGC-SHYZEUOFSA-N
• CHEMBL1169399
• CS-W012998
• AC-32254
• AS-81963
• DTXSID20220849
• AKOS025287088
• 1-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• HY-W012282
• F11002
• 1-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• SCHEMBL1145390
• 1-((2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 7057-27-4
• 3 inverted exclamation marka-Deoxyuridine
• A855655
• PD164979
• 3'-Deoxy Uridine
• 3??-Deoxyuridine
• MFCD00079153
• 3a?Deoxyuridine
• 1-[(2R,3R,5S)-3-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-3H-PYRIMIDINE-2,4-DIONE
• DA-60237

• MDL： MFCD00079153
• Inchi： 1S/C9H12N2O5/c12-4-5-3-6(13)8(16-5)11-2-1-7(14)10-9(11)15/h1-2,5-6,8,12-13H,3-4H2,(H,10,14,15)/t5-,6+,8+/m0/s1
• InChI Key： QOXJRLADYHZRGC-SHYZEUOFSA-N
• SMILES： O1[C@H](CO)C[C@H]([C@@H]1N1C=CC(NC1=O)=O)O

Computed Properties

• Exact Mass: 228.07500
• Monoisotopic Mass: 228.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.533±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 174-176 ºC
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.603
• Solubility: Slightly soluble (11 g/l) (25 º C),
• Water Partition Coefficient: Soluble in DMSO, methanol, or water. Also soluble in dichloromethane /n
• PSA: 104.55000
• LogP: -1.82270
• Solubility: Not available
• Vapor Pressure: Not available

3′-Deoxyuridine Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 3'-deoxyribonucleosides

Additional information on 3′-Deoxyuridine

Exploring 3′-Deoxyuridine (CAS No. 7057-27-4): A Comprehensive Overview

3′-Deoxyuridine (CAS No. 7057-27-4), a modified nucleoside, has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential applications. As a derivative of uridine, this compound lacks a hydroxyl group at the 3′ position of the ribose sugar, distinguishing it from its natural counterpart. Researchers are increasingly interested in 3′-Deoxyuridine for its role in studying nucleic acid metabolism, antiviral mechanisms, and as a building block for oligonucleotide synthesis. The compound's relevance is further amplified by the growing demand for nucleotide analogs in drug discovery and biotechnology.

In recent years, the scientific community has explored 3′-Deoxyuridine in the context of RNA interference (RNAi) and CRISPR-Cas9 gene editing technologies. Its structural modification makes it a valuable tool for investigating RNA stability and degradation pathways, which are critical for developing RNA-based therapeutics. Searches for terms like "3′-Deoxyuridine applications" and "CAS 7057-27-4 uses" have surged, reflecting its rising prominence in life sciences. Additionally, the compound's potential in antiviral research aligns with global health priorities, such as combating emerging viral infections.

The synthesis and characterization of 3′-Deoxyuridine (CAS No. 7057-27-4) involve advanced analytical techniques, including NMR spectroscopy and mass spectrometry. These methods ensure high purity and accurate identification, which are essential for research reproducibility. Laboratories frequently search for "3′-Deoxyuridine synthesis protocol" or "CAS 7057-27-4 suppliers", highlighting the need for reliable sources and standardized procedures. The compound's stability under various conditions also makes it a candidate for studying enzyme-substrate interactions in nucleoside metabolism.

Beyond its research applications, 3′-Deoxyuridine has sparked interest in diagnostic assay development. Its incorporation into probes or primers can enhance specificity in detecting viral RNA or mutated genes. Queries like "3′-Deoxyuridine diagnostic tools" and "7057-27-4 in molecular biology" underscore its versatility. Furthermore, the compound's compatibility with automated oligonucleotide synthesizers has streamlined its use in high-throughput screening platforms, addressing the demand for scalable solutions in genomics and personalized medicine.

Environmental and safety profiles of 3′-Deoxyuridine (CAS No. 7057-27-4) are well-documented, ensuring its safe handling in laboratory settings. Unlike some nucleotide analogs, it does not exhibit cytotoxic effects at standard concentrations, making it suitable for in vitro studies. This characteristic has led to increased searches for "3′-Deoxyuridine safety data" and "7057-27-4 handling guidelines", particularly among academic and industrial researchers prioritizing workplace safety.

Looking ahead, the integration of 3′-Deoxyuridine into next-generation sequencing (NGS) technologies and mRNA vaccine development represents a promising frontier. Its ability to modulate RNA properties could optimize vaccine stability or efficacy, a topic gaining traction in "biopharmaceutical innovation" discussions. As the scientific landscape evolves, 3′-Deoxyuridine (CAS No. 7057-27-4) will likely remain a focal point for advancing both fundamental and applied research in nucleic acid science.